Cas no 167011-35-0 (1,1-dioxo-1λ?-thiane-3-carboxylic acid)

• Product Name: 1,1-dioxo-1λ?-thiane-3-carboxylic acid
• CAS No: 167011-35-0
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• MDL: MFCD17078847
• CID: 1088124
• PubChem ID: 20673441
• Update Time: 2025-04-20

1,1-dioxo-1λ?-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-3-carboxylic acid 1,1-dioxide
• 1,1-dioxothiane-3-carboxylic acid
• TETRAHYDRO-2H-THIOPYRAN-3-CARBOXYLIC ACID-1,1-DIOXIDE
• tetrahydro-2H-thiopyran-3-carboxylic acid 1,1-dioxide(SALTDATA: FREE)
• 1,1-dioxo-1λ?-thiane-3-carboxylic acid
• 1,1-DIOXO-1??-THIANE-3-CARBOXYLIC ACID
• 1,1-Dioxo-1lambda~6~-thiane-3-carboxylic acid
• SCHEMBL7443791
• DTXSID30609348
• CS-W023148
• Tetrahydro-2H-thiopyran-3-carboxylicacid1,1-dioxide
• 1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• MFCD17078847
• D77940
• EN300-77778
• DB-145572
• AKOS013225648
• 167011-35-0

• MDL： MFCD17078847
• Inchi： 1S/C6H10O4S/c7-6(8)5-2-1-3-11(9,10)4-5/h5H,1-4H2,(H,7,8)
• InChI Key： UGIYZUNKFKCETD-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 178.02997997g/mol
• Monoisotopic Mass: 178.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 456.6±38.0 °C at 760 mmHg
• Flash Point: 230.0±26.8 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

1,1-dioxo-1λ?-thiane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)